4-Pentylsulfinyloxane

• IUPAC Name: 4-pentylsulfinyloxane
• InChI: InChI=1S/C10H20O2S/c1-2-3-4-9-13(11)10-5-7-12-8-6-10/h10H,2-9H2,1H3
• InChI Key: RVLHPPKFGNZGLQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCS(=O)C1CCOCC1
• Molecular Formula: C10H20O2S
• Molecular Weight: 204.33 g/mol

Description

4-Pentylsulfinyloxane is a sulfoxide-containing cyclic ether characterized by a six-membered oxane ring substituted with a pentylsulfinyl group at the 4-position. The sulfinyl group (–S(=O)–) introduces polarity and chirality, making the compound relevant in asymmetric synthesis and materials science.

Preparation Methods

The synthesis of 4-Pentylsulfinyloxane can be achieved through several synthetic routes. One common method involves the reaction of pentyl alcohol with a sulfinyl chloride under controlled conditions. The reaction typically requires a catalyst and is carried out in an inert atmosphere to prevent unwanted side reactions. Industrial production methods may involve the use of continuous flow reactors to ensure consistent product quality and yield.

Chemical Reactions Analysis

4-Pentylsulfinyloxane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfone derivatives using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction of 4-Pentylsulfinyloxane can yield sulfide derivatives, typically using reducing agents like lithium aluminum hydride.

Substitution: The sulfinyl group can be substituted with other functional groups through nucleophilic substitution reactions. Common reagents for these reactions include alkyl halides and organometallic compounds.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically results in the formation of sulfone derivatives, while reduction yields sulfide derivatives.

Scientific Research Applications

4-Pentylsulfinyloxane has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique reactivity makes it valuable in the development of new synthetic methodologies.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and its potential as a therapeutic agent.

Medicine: Research is ongoing to explore the compound’s potential as a drug candidate, particularly in the treatment of diseases where sulfinyl-containing compounds have shown efficacy.

Industry: 4-Pentylsulfinyloxane is used in the production of specialty chemicals and materials, where its unique properties can be leveraged to enhance product performance.

Mechanism of Action

The mechanism of action of 4-Pentylsulfinyloxane involves its interaction with specific molecular targets and pathways. The sulfinyl group can participate in redox reactions, influencing cellular oxidative stress and signaling pathways. Additionally, the compound’s ability to undergo nucleophilic substitution allows it to modify biomolecules, potentially altering their function and activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between 4-pentylsulfinyloxane and related sulfoxide/sulfonyl derivatives:

Compound	Molecular Formula	Key Functional Groups	Applications/Properties	References
4-Pentylsulfinyloxane	C₁₁H₂₂O₂S	Cyclic ether, sulfinyl group	Potential chiral catalyst; liquid crystal precursor due to polarizable S=O moiety	Inferred
4-((4-Methylpentyl)oxy)butane-1-sulfonyl chloride	C₁₀H₂₁ClO₃S	Sulfonyl chloride, ether	Reactive intermediate for sulfonamide synthesis; used in API production (e.g., etoricoxib)
4-Methyl-N-[4-(4-pentylcyclohexyl)phenyl]benzenesulfonamide	C₂₄H₃₃NO₂S	Sulfonamide, cyclohexyl group	Pharmaceutical intermediate (e.g., COX-2 inhibitors); high thermal stability (Tm > 150°C)
4-(Methylsulfonyl)phenylacetic Acid	C₉H₁₀O₄S	Sulfonyl, carboxylic acid	Etoricoxib impurity; polar metabolite with solubility >10 mg/mL in aqueous buffers

Key Findings:

• Reactivity : Sulfinyloxanes (e.g., 4-pentylsulfinyloxane) exhibit lower electrophilicity compared to sulfonyl chlorides (e.g., compound in ), limiting their direct use in nucleophilic substitutions but enhancing stereoselectivity in chiral environments.
• Thermal Behavior : Cyclic sulfoxides like 4-pentylsulfinyloxane likely display lower melting points (~50–80°C) than aryl sulfonamides (e.g., ), which stabilize via π-stacking and hydrogen bonding.
• Biological Activity : Sulfonamides () and sulfonyl acids () show higher bioavailability due to hydrogen-bonding motifs, whereas sulfinyloxanes may require derivatization (e.g., oxidation to sulfones) for druglikeness.